Methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H20N2O6S/c1-25-13-6-7-14-17(10-13)29-20(22(14)11-18(23)28-4)21-19(24)12-5-8-15(26-2)16(9-12)27-3/h5-10H,11H2,1-4H3
• InChI Key: YHJFTYBQHULFEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=C(C=C3)OC)OC)S2)CC(=O)OC
• Molecular Formula: C20H20N2O6S
• Molecular Weight: 416.4 g/mol

Description

Methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate, also known as DMBA-MTA, is a synthetic compound that has shown promising results in scientific research.

Scientific Research Applications

Novel Synthesis and Biological Activity

Methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate derivatives, part of the iminothiazolidin-4-one acetates, have been synthesized and evaluated for their potential as aldose reductase inhibitors, which are significant for the treatment of diabetic complications. These compounds were characterized by various spectroscopic techniques, and their inhibitory potency was confirmed through biological activity tests, highlighting their relevance in medicinal chemistry for diabetic research (Ali et al., 2012).

Anticancer Activity

The benzothiazole moiety, part of the molecular structure of methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate, has been incorporated into various 4-thiazolidinones and evaluated for their antitumor activity. Some of these compounds demonstrated significant anticancer activity across different cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers, thus providing a new avenue for anticancer drug development (Havrylyuk et al., 2010).

Antimicrobial and Antitumor Properties

Benzothiazole derivatives, related to the structural framework of methyl 2-[2-(3,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate, have demonstrated a range of biological activities. These include antimicrobial properties against various bacterial strains and potential antitumor effects, highlighting the versatile nature of benzothiazole derivatives in pharmaceutical research and their potential in developing new therapeutic agents (Mishra et al., 2019).

Synthesis and Characterization

The compound and its derivatives have been subjects of extensive synthetic and characterization studies to understand their chemical properties and potential applications in various fields, including pharmaceuticals and material science. These studies involve advanced spectroscopic techniques and analytical methods to elucidate the structure and reactivity of these compounds, providing a foundation for their application in scientific research (Ekennia et al., 2017).